N-[(4-bromophenyl)(phenyl)methyl]-2-(4-methoxyphenyl)acetamide

• Molecular Formula: C22H20BrNO2
• Molecular Weight: 410.3 g/mol
• IUPAC Name: N-[(4-bromophenyl)-phenylmethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C22H20BrNO2/c1-26-20-13-7-16(8-14-20)15-21(25)24-22(17-5-3-2-4-6-17)18-9-11-19(23)12-10-18/h2-14,22H,15H2,1H3,(H,24,25)
• InChI Key: UENBYBOBQKXKCA-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC(C2=CC=CC=C2)C3=CC=C(C=C3)Br

Description

N-[(4-bromophenyl)(phenyl)methyl]-2-(4-methoxyphenyl)acetamide, commonly known as Bromantane, is a synthetic compound that belongs to the class of adamantane derivatives. It was first synthesized in Russia in the 1980s and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

Bromantane is believed to work by modulating the levels of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has been shown to increase the release of dopamine and serotonin, which are associated with feelings of pleasure and well-being.
Biochemical and Physiological Effects:
Bromantane has been found to have a range of biochemical and physiological effects, including improving cognitive function, reducing anxiety and depression, and increasing physical performance. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Bromantane has several advantages for use in laboratory experiments, including its ability to improve cognitive function and reduce anxiety and depression. However, there are also limitations to its use, including the need for careful dosing and monitoring due to its potential side effects.

Future Directions

There are several potential future directions for research on Bromantane, including further studies on its mechanism of action and its potential therapeutic applications in a variety of fields. Additionally, research could focus on developing new derivatives of Bromantane with improved efficacy and fewer side effects.

Synthesis Methods

Bromantane can be synthesized by the reaction of 4-bromobenzyl chloride with 4-methoxyphenylacetic acid in the presence of sodium hydride. The resulting product is then treated with phenylmagnesium bromide to yield the final product.

Scientific Research Applications

Bromantane has been studied for its potential therapeutic applications in a variety of fields, including neurology, psychiatry, and sports medicine. It has been found to have a range of effects on the central nervous system, including improving cognitive function, reducing anxiety and depression, and increasing physical performance.